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Compound of Interest

Compound Name: Crizotinib-d5

Cat. No.: B3026244 Get Quote

For immediate release: This document provides essential procedural guidance for the safe and

compliant disposal of Crizotinib-d5, ensuring the safety of laboratory personnel and the

protection of the environment. Researchers, scientists, and drug development professionals

should adhere to these protocols to mitigate risks associated with this compound.

Crizotinib-d5, a deuterated analog of the potent ALK and c-MET inhibitor Crizotinib, requires

careful handling and disposal due to its potential hazards. Safety Data Sheets (SDS) indicate

that Crizotinib is harmful if swallowed, in contact with skin, or inhaled, and causes serious eye

irritation.[1] Furthermore, it is classified as an environmentally hazardous substance and is very

toxic to aquatic life.[2] Therefore, proper disposal is not merely a regulatory requirement but a

critical aspect of responsible laboratory practice.

Step-by-Step Disposal Procedures
Adherence to the following steps is mandatory for the disposal of Crizotinib-d5 and its

contaminated materials:

Do Not Dispose in General Waste or Sewer Systems: Under no circumstances should

Crizotinib-d5 be disposed of with household garbage or poured down the drain.[1] Its

toxicity to aquatic life necessitates preventing its entry into groundwater, water courses, or

sewage systems.[1]

Treat as Hazardous Waste: All Crizotinib-d5 waste, including unused product, empty

containers, and contaminated personal protective equipment (PPE), must be treated as
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hazardous waste.

Segregate and Label Waste:

Collect all solid waste, such as contaminated gloves, wipes, and vials, in a dedicated,

clearly labeled, and sealed hazardous waste container.

Liquid waste containing Crizotinib-d5 should be collected in a separate, leak-proof, and

appropriately labeled container.

Engage a Licensed Hazardous Waste Disposal Company: The disposal of Crizotinib-d5
must be conducted through a licensed and qualified hazardous material disposal company.

[3] These companies are equipped to handle and treat chemical waste in accordance with

federal, state, and local regulations.

Consider Incineration: Where permissible and available, incineration in a facility equipped

with an afterburner and scrubber is a recommended method for the destruction of Crizotinib.

[3] This should be carried out by the licensed disposal company.

Maintain Documentation: Keep detailed records of the disposal process, including the date,

quantity of waste, and the name of the disposal company. This documentation is crucial for

regulatory compliance.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Crizotinib-d5.

Crizotinib-d5 Disposal Decision Workflow

Key Safety and Handling Reminders
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, lab

coats, and eye protection, when handling Crizotinib-d5.

Avoid Dust and Aerosol Generation: Handle the solid compound in a manner that minimizes

the creation of dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4547
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4547
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management: In the event of a spill, contain the material and clean the area thoroughly

with an appropriate absorbent material. All spill cleanup materials must also be disposed of

as hazardous waste.

Regulatory Compliance: It is the responsibility of the researcher and their institution to be

aware of and comply with all relevant national and local regulations governing hazardous

waste disposal.[4]

By implementing these procedures, laboratories can ensure the safe handling and disposal of

Crizotinib-d5, fostering a secure research environment and upholding their commitment to

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01666.pdf
https://www.benchchem.com/product/b3026244?utm_src=pdf-body
https://www.benchchem.com/product/b3026244?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/26762m.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=FSHAC46569~~PDF~~MTR~~AGHS~~EN~~2021-12-24%2022:19:47~~Crizotinib~~
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4547
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01666.pdf
https://www.benchchem.com/product/b3026244#crizotinib-d5-proper-disposal-procedures
https://www.benchchem.com/product/b3026244#crizotinib-d5-proper-disposal-procedures
https://www.benchchem.com/product/b3026244#crizotinib-d5-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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